Cas no 6305-91-5 (4-{[(5-aminonaphthalen-2-yl)sulfonyl]amino}benzoic acid)

• Product Name: 4-{[(5-aminonaphthalen-2-yl)sulfonyl]amino}benzoic acid
• CAS No: 6305-91-5
• MF: C₁₇H₁₄N₂O₄S
• MW: 342.369062900543
• CID: 958623
• PubChem ID: 235593
• Update Time: 2025-04-19

4-{[(5-aminonaphthalen-2-yl)sulfonyl]amino}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-{[(5-aminonaphthalen-2-yl)sulfonyl]amino}benzoic acid
• 4-[(5-aminonaphthalen-2-yl)sulfonylamino]benzoic acid
• AC1L5UQ8
• AC1Q6VU5
• CHEMBL221733
• CTK5B7325
• NCIStruc1_001028
• NCIStruc2_001521
• NSC37173
• NSC-37173
• NCI37173
• CCG-36845
• NCI60_003431
• NCGC00013434
• BDBM50158388
• H3BTZ8TH8D
• 4-(((5-amino-2-naphthyl)sulfonyl)amino)benzoic acid
• 4-((5-Azanylnaphthalen-2-yl)sulfonylamino)benzoic acid
• 4-(5-aminonaphthalene-2-sulfonamido)benzoic acid
• DTXSID10284415
• 4-[[(5-Amino-2-naphthalenyl)sulfonyl]amino]benzoic acid
• NCGC00096549-01
• NCGC00013434-02
• 4-(1-aminonaphthalene-6-sulfonamido)benzoic acid
• 6305-91-5
• Benzoic acid, 4-[[(5-amino-2-naphthalenyl)sulfonyl]amino]-

• Inchi： 1S/C17H14N2O4S/c18-16-3-1-2-12-10-14(8-9-15(12)16)24(22,23)19-13-6-4-11(5-7-13)17(20)21/h1-10,19H,18H2,(H,20,21)
• InChI Key： BAYMNCHSODLCJV-UHFFFAOYSA-N
• SMILES： S(C1C=CC2C(=CC=CC=2C=1)N)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Computed Properties

• Exact Mass: 342.06700
• Monoisotopic Mass: 342.067
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 551
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 118Ų

Experimental Properties

• Density: 1.505
• Boiling Point: 630.9°C at 760 mmHg
• Flash Point: 335.4°C
• Refractive Index: 1.736
• PSA: 117.87000
• LogP: 4.65600